inerminoside A
inerminoside A
Brand Name:
Vulcanchem
CAS No.:
155834-20-1
VCID:
VC0125541
InChI:
InChI=1S/C31H48O16/c1-14(7-8-32)5-4-6-15(2)27(40)43-12-31(41)13-44-30(25(31)37)46-24-23(36)22(35)20(10-33)45-29(24)47-28-21-16(3)19(34)9-17(21)18(11-42-28)26(38)39/h6,11,14,16-17,19-25,28-30,32-37,41H,4-5,7-10,12-13H2,1-3H3,(H,38,39)/b15-6+/t14?,16-,17-,19+,20-,21-,22-,23+,24-,25-,28+,29+,30+,31+/m1/s1
SMILES:
CC1C(CC2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)OC4C(C(CO4)(COC(=O)C(=CCCC(C)CCO)C)O)O)O
Molecular Formula:
C31H48O16
Molecular Weight:
676.709
inerminoside A
CAS No.: 155834-20-1
Main Products
VCID: VC0125541
Molecular Formula: C31H48O16
Molecular Weight: 676.709
| CAS No. | 155834-20-1 |
|---|---|
| Product Name | inerminoside A |
| Molecular Formula | C31H48O16 |
| Molecular Weight | 676.709 |
| IUPAC Name | (1S,4aS,6S,7S,7aS)-1-[(2S,3R,4S,5S,6R)-3-[(2S,3S,4R)-3,4-dihydroxy-4-[[(E)-8-hydroxy-2,6-dimethyloct-2-enoyl]oxymethyl]oxolan-2-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid |
| Standard InChI | InChI=1S/C31H48O16/c1-14(7-8-32)5-4-6-15(2)27(40)43-12-31(41)13-44-30(25(31)37)46-24-23(36)22(35)20(10-33)45-29(24)47-28-21-16(3)19(34)9-17(21)18(11-42-28)26(38)39/h6,11,14,16-17,19-25,28-30,32-37,41H,4-5,7-10,12-13H2,1-3H3,(H,38,39)/b15-6+/t14?,16-,17-,19+,20-,21-,22-,23+,24-,25-,28+,29+,30+,31+/m1/s1 |
| Standard InChIKey | MKUPMRFUZAZQDJ-ZRPBMBJESA-N |
| SMILES | CC1C(CC2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)OC4C(C(CO4)(COC(=O)C(=CCCC(C)CCO)C)O)O)O |
| Synonyms | inerminoside A |
| Last Modified | Aug 20 2021 |
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